6-ethyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine
Overview
Description
6-ethyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine is a pyrimidinamine derivative . Pyrimidinamine derivatives are considered promising agricultural compounds due to their outstanding activity and unique mode of action . They act as mitochondrial complex I electron transport inhibitors (MET I) .
Synthesis Analysis
Pyrimidinamine derivatives, including 6-ethyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine, can be synthesized using pyrimidifen as a template according to the principle of bioisosterism . The new compounds synthesized in this way have shown excellent fungicidal activity .Molecular Structure Analysis
The optimal structure of the pyrimidine group in these compounds is 2-CH3-5-Cl-6-CHF2 . The spatial configuration of the carbon atoms connected to R3 plays an important role. When the carbon atom is in S configuration, the fungicidal activity of the compound is the best .Scientific Research Applications
Acaricide Development
The compound has been utilized in the development of novel acaricides. A derivative, HNPC-A188, which contains the trifluoroethyl thioether and pyrimidin-4-amine, exhibits excellent acaricidal activity. It has shown LC50 values of 0.19 mg/L against Tetranychus urticae, comparable to commercial acaricides .
Pharmaceutical Applications
Trifluoromethyl groups, similar to those found in 6-ethyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine, are key components in FDA-approved drugs. These groups improve the lipophilic pharmacokinetic properties of drug molecules, leading to enhanced efficacy and bioavailability .
Organic Synthesis
The trifluoroethyl group is a significant moiety in organic chemistry, often used to modify the chemical properties of compounds. It can greatly influence the reactivity, stability, and steric profile of molecules, making it valuable in the synthesis of complex organic compounds .
Antimicrobial Agents
Compounds with structures similar to 6-ethyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine have shown high antimicrobial activity. They are part of ongoing research to develop more effective antimicrobial agents against various infections .
Mechanism of Action
As major members of pyrimidine derivatives, Pyrimidinamines derivatives, including 6-ethyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine, act as mitochondrial complex I electron transport inhibitors (MET I) . This mode of action is different from other commercial fungicides, and resistance to pyrimidinamine fungicides has not been reported so far .
Future Directions
Pyrimidinamine derivatives have been a hot topic in the pesticide field for many years because of their excellent biological activity . With the increasing evolution of pesticide resistance, it has been a consensus to develop new agrochemicals in which both nontarget resistance and target resistance have not evolved . Therefore, the research and development of new pyrimidinamine derivatives, including 6-ethyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine, is a promising direction for future research .
properties
IUPAC Name |
6-ethyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10F3N3/c1-2-6-3-7(14-5-13-6)12-4-8(9,10)11/h3,5H,2,4H2,1H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAKSQXLNJUXEBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC=N1)NCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10F3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-ethyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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